Cas no 2648916-17-8 ((2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2648916-17-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6208397
• PubChem ID: 165559470
• Update Time: 2025-07-02

(2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• (2S)-2-[2-(cyclohexylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2648916-17-8
• EN300-1580376

• Inchi： 1S/C28H34N2O5/c1-18(27(32)33)30-26(31)20(15-19-9-3-2-4-10-19)16-29-28(34)35-17-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h5-8,11-14,18-20,25H,2-4,9-10,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,20?/m0/s1
• InChI Key： RFFGXGLZQMHSDP-LROBGIAVSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CCCCC1)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2648916-17-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, with the CAS number 2648916-17-8, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex amino acid derivative structure, represents a fascinating subject of study in the context of drug design and molecular recognition.

The molecular structure of (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid incorporates several key functional groups that contribute to its distinctive chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position enhances its stability and reactivity, making it a valuable intermediate in peptide synthesis. Additionally, the cyclohexylmethyl side chain provides steric hindrance, which can influence both solubility and binding affinity in biological systems. These structural elements collectively contribute to the compound's potential utility in various biochemical assays and drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets with unprecedented precision. Studies suggest that the Fmoc moiety may facilitate specific interactions with enzymes or receptors, thereby modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The (S)-configuration at the chiral center further enhances the compound's specificity, aligning with the growing emphasis on enantioselective pharmacology in modern drug development.

In vitro investigations have revealed promising preliminary data regarding the pharmacological profile of (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Its ability to interact with key protein targets has been demonstrated through both covalent and non-covalent binding studies. The fluorene-based Fmoc group appears to stabilize interactions through hydrophobic effects, while the amino acid backbone offers opportunities for further derivatization to enhance pharmacokinetic properties. These findings underscore the compound's potential as a scaffold for novel therapeutic agents.

The synthesis of this complex molecule represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of protective groups and stereochemistry, highlighting the expertise required to produce such intricate structures. Advances in synthetic methodologies have made it increasingly feasible to access chiral building blocks like those found in (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, thereby accelerating the development of next-generation pharmaceuticals.

As research continues to uncover new biological targets and mechanisms, compounds like CAS No. 2648916-17-8 are poised to play a critical role in therapeutic innovation. Their unique structural features offer a rich foundation for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible clinical benefits for patients worldwide.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of novel compounds like this one. Predictive models can now rapidly screen vast chemical libraries for candidates with desired properties, reducing the time and resources required for experimental validation. This synergy between computational tools and traditional wet-lab techniques is revolutionizing how new drugs are discovered and developed.

Future directions for research on (2S)-2-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid include exploring its potential as a prodrug or a lead compound for further optimization via structure-based drug design. The versatility of its molecular framework allows for modifications that could improve bioavailability, tissue penetration, or metabolic stability. Such refinements are critical for translating preclinical successes into effective clinical treatments.

In conclusion, CAS No. 2648916-17-8 exemplifies the intersection of innovation and precision in modern medicinal chemistry. Its complex structure and functional diversity make it a compelling candidate for further investigation across multiple therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly contribute to groundbreaking advancements in human health.